Methyl 1-Ethyl-1H-pyrazole-5-carboxylate
Overview
Description
“Methyl 1-Ethyl-1H-pyrazole-5-carboxylate” is a chemical compound with the molecular formula C7H9N2O2 . It is a member of the pyrazole family, which are heterocyclic compounds with a 5-membered ring structure made up of three carbon atoms and two nitrogen atoms .
Synthesis Analysis
The synthesis of pyrazole compounds, including “Methyl 1-Ethyl-1H-pyrazole-5-carboxylate”, can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system . A specific synthesis method for a similar compound, ethyl 3-methyl-1H-pyrazole-5-carboxylate, has been reported .Molecular Structure Analysis
The molecular structure of “Methyl 1-Ethyl-1H-pyrazole-5-carboxylate” consists of a pyrazole ring with a methyl group attached to one of the nitrogen atoms and an ethyl group attached to the other nitrogen atom. A carboxylate group is also attached to the 5-position of the pyrazole ring .Chemical Reactions Analysis
Pyrazole compounds, including “Methyl 1-Ethyl-1H-pyrazole-5-carboxylate”, are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . They are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .Physical And Chemical Properties Analysis
“Methyl 1-Ethyl-1H-pyrazole-5-carboxylate” is a solid compound with a color ranging from white to cream or pale yellow . It has a melting point range of 136.0-145.0°C .Scientific Research Applications
Medicinal Chemistry
Pyrazoles have a wide range of applications in medicinal chemistry . They have been found to exhibit a number of noteworthy biological properties, including antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal properties .
The methods of application or experimental procedures in medicinal chemistry involve the synthesis of pyrazole derivatives using various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system .
The outcomes of these applications are diverse, as pyrazoles have been found to exhibit a wide range of biological activities. However, the specific results or outcomes would depend on the specific pyrazole derivative and its biological target .
Drug Discovery
Pyrazoles also play a significant role in drug discovery . They serve as a core element in the development of new drugs .
The methods of application in drug discovery involve the use of pyrazole derivatives as scaffolds in the synthesis of bioactive chemicals . The specific methods would depend on the specific drug being developed .
The outcomes in drug discovery are typically new drugs with potential therapeutic effects. However, the specific results would depend on the specific drug being developed .
Agrochemistry
Pyrazoles are also used in agrochemistry . They are used in the development of new agrochemicals .
The methods of application in agrochemistry involve the use of pyrazole derivatives in the synthesis of new agrochemicals . The specific methods would depend on the specific agrochemical being developed .
The outcomes in agrochemistry are typically new agrochemicals with potential benefits for agriculture. However, the specific results would depend on the specific agrochemical being developed .
Organic Synthesis
Pyrazole structures have intriguing applications in organic synthesis, where they act as both a directing and transforming group . Pyrazole serves as a fundamental element present in various small molecules, exhibiting a diverse array of agricultural and pharmaceutical activities .
The methods of application in organic synthesis involve the use of pyrazole derivatives as directing and transforming groups . The specific methods would depend on the specific organic synthesis being performed .
The outcomes in organic synthesis are typically new organic compounds. However, the specific results would depend on the specific organic synthesis being performed .
Coordination Chemistry
Pyrazoles have applications in coordination chemistry . They are used in the development of new coordination compounds .
The methods of application in coordination chemistry involve the use of pyrazole derivatives in the synthesis of new coordination compounds . The specific methods would depend on the specific coordination compound being developed .
The outcomes in coordination chemistry are typically new coordination compounds. However, the specific results would depend on the specific coordination compound being developed .
Antimicrobial Applications
An N-triazole scaffold containing pyrazole-5-carboxylate derivatives was investigated for their antimicrobial action against three fungi as well three gram-positive and gram-negative bacteria .
The methods of application in antimicrobial applications involve the use of pyrazole-5-carboxylate derivatives in the synthesis of new antimicrobial compounds . The specific methods would depend on the specific antimicrobial compound being developed .
The outcomes in antimicrobial applications are typically new antimicrobial compounds with potential benefits for combating microbial infections. However, the specific results would depend on the specific antimicrobial compound being developed .
Organic Compounds Synthesis
1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid is a type of pyrazole derivative that is used in the synthesis of various organic compounds .
The methods of application involve using this compound as a starting material or intermediate in the synthesis of other organic compounds . The specific methods and technical details would depend on the specific organic compound being synthesized .
The outcomes in organic compounds synthesis are typically new organic compounds with potential applications in various fields. However, the specific results would depend on the specific organic compound being synthesized .
Heterocycles Synthesis
Pyrazole derivatives, including 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid, have applications in the synthesis of heterocycles .
The methods of application in heterocycles synthesis involve using pyrazole derivatives as starting materials or intermediates . The specific methods and technical details would depend on the specific heterocycle being synthesized .
The outcomes in heterocycles synthesis are typically new heterocyclic compounds with potential applications in various fields. However, the specific results would depend on the specific heterocycle being synthesized .
Safety And Hazards
Future Directions
Pyrazole compounds, including “Methyl 1-Ethyl-1H-pyrazole-5-carboxylate”, have been the focus of many techniques due to their frequent use as scaffolds in the synthesis of bioactive chemicals . They are considered as a precursor structure for further design of pesticides . This suggests that future research may continue to explore their potential applications in various fields of science.
properties
IUPAC Name |
methyl 2-ethylpyrazole-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-3-9-6(4-5-8-9)7(10)11-2/h4-5H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNPIKIIETKZOLK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC=N1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00555707 | |
Record name | Methyl 1-ethyl-1H-pyrazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00555707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-Ethyl-1H-pyrazole-5-carboxylate | |
CAS RN |
119458-46-7 | |
Record name | Methyl 1-ethyl-1H-pyrazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00555707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.